N-[(2-methoxyphenyl)methyl]-2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)acetamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)acetamide
• InChI: InChI=1S/C24H21N3O3/c1-30-22-9-5-4-8-20(22)15-25-23(28)16-27-24(29)13-12-21(26-27)19-11-10-17-6-2-3-7-18(17)14-19/h2-14H,15-16H2,1H3,(H,25,28)
• InChI Key: DZUOQEFKYNBRCL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CN2C(=O)C=CC(=N2)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C24H21N3O3
• Molecular Weight: 399.4 g/mol

Description

N-[(2-methoxyphenyl)methyl]-2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)acetamide, also known as MNOPA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MNOPA has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Scientific Research Applications

Spectrophotometric Methods for Drug Estimation

Esomeprazole and naproxen, two drugs with distinct therapeutic applications, were estimated using spectrophotometric methods, highlighting the importance of analytical chemistry in pharmaceutical formulations. This approach underscores the utility of spectrophotometric techniques in the quantitative analysis of compounds, which could be applicable to the analysis of "N-[(2-methoxyphenyl)methyl]-2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)acetamide" in various contexts (Jain, Kulkarni, Jain, & Jain, 2012).

Plastic Scintillators

Research on plastic scintillators based on polymethyl methacrylate, incorporating naphthalene and its derivatives as luminescent dyes, showcases the compound's role in radiation detection technologies. This application could be extended to explore the luminescent properties of "N-[(2-methoxyphenyl)methyl]-2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)acetamide" for potential use in scientific instrumentation (Salimgareeva & Kolesov, 2005).

Genotoxic Potential of Naphthoquinone

The genotoxic potential of 1,4-naphthoquinone, a derivative of naphthalene, provides insight into the toxicological profile of naphthalene derivatives. This information is crucial for understanding the safety and environmental impact of related compounds, including "N-[(2-methoxyphenyl)methyl]-2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)acetamide," particularly in industrial and pharmaceutical contexts (Fowler, Meurer, Honarvar, & Kirkland, 2018).

Amyloid Imaging in Alzheimer's Disease

The development of amyloid imaging ligands, including compounds with naphthalene structures, for diagnosing Alzheimer's disease highlights the potential of naphthalene derivatives in biomedical imaging. This suggests a broader applicability of "N-[(2-methoxyphenyl)methyl]-2-(3-naphthalen-2-yl-6-oxopyridazin-1-yl)acetamide" in the development of diagnostic tools for neurodegenerative diseases (Nordberg, 2007).